1-[(4-Fluorobenzoyl)amino]cyclohexanecarboxylic acid

• Molecular Formula: C14H16FNO3
• Molecular Weight: 265.28 g/mol
• IUPAC Name: 1-[(4-fluorobenzoyl)amino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C14H16FNO3/c15-11-6-4-10(5-7-11)12(17)16-14(13(18)19)8-2-1-3-9-14/h4-7H,1-3,8-9H2,(H,16,17)(H,18,19)
• InChI Key: KPDXTOPUPBFEBE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)O)NC(=O)C2=CC=C(C=C2)F

Description

1-[(4-Fluorobenzoyl)amino]cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C14H16FNO3 and its molecular weight is 265.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under ice-cooling, a solution of 25.0 g (15.8 mmol) of 4-fluorobenzoyl chloride in 30 ml of ether was added dropwise to a mixture solution of 22.6 g (15.8 mmol) of 1-aminocyclohexanecarboxylic acid and 25.0 g (23.7 mmol) of sodium carbonate in 100 ml of ether and 300 ml of water, and the mixture was stirred at room temperature overnight. After the ether layer was separated, the aqueous layer was neutralized by concentrated hydrochloric acid under ice-cooling, and the precipitated crystal was collected by filtration to obtain 27.7 g (66%) of the title compound.